N-benzyl-6-chloro-N-(4-methoxyphenyl)nicotinamide

• IUPAC Name: N-benzyl-6-chloro-N-(4-methoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O2/c1-25-18-10-8-17(9-11-18)23(14-15-5-3-2-4-6-15)20(24)16-7-12-19(21)22-13-16/h2-13H,14H2,1H3
• InChI Key: VNNRDFDSCKHUNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol

Description

N-benzyl-6-chloro-N-(4-methoxyphenyl)nicotinamide is a chemical compound that belongs to the nicotinamide family. It is a heterocyclic compound that contains a pyridine ring and a benzene ring. This compound has gained significant attention in scientific research due to its potential applications in drug discovery and development.

Scientific Research Applications

Inducers of Apoptosis in Cancer Therapy

Research has revealed that N-phenyl nicotinamides represent a new class of potent inducers of apoptosis, with significant activity demonstrated in cancer cells. These compounds, through structure-activity relationship (SAR) studies, showed considerable potential in the treatment of cancer by inducing cell cycle arrest and apoptosis, especially in breast cancer cells. Their ability to inhibit microtubule polymerization further underscores their applicability in anticancer strategies (Cai et al., 2003).

Herbicidal Activity

Nicotinamide derivatives have been explored for their herbicidal activities. Certain N-(arylmethoxy)-2-chloronicotinamides demonstrated excellent herbicidal efficacy against specific weeds, indicating the potential of nicotinamide derivatives in agricultural applications to control monocotyledonous weeds (Yu et al., 2021).

Antimicrobial and Antifungal Agents

Derivatives of nicotinic acid, including those with the nicotinamide moiety, have shown promising in vitro antimicrobial and antifungal activities. These findings suggest their potential use in developing new antimicrobial agents, highlighting the importance of structural modifications to enhance biological activity (Patel & Shaikh, 2010).

Corrosion Inhibition

Nicotinamide derivatives have been studied for their corrosion inhibition effects on mild steel in acidic environments, showcasing their potential as corrosion inhibitors. This application is critical in industrial chemistry, where metal preservation is vital (Chakravarthy et al., 2014).

Antifungal and SDH Inhibitors

Certain nicotinamide derivatives have exhibited significant antifungal activity and the ability to inhibit succinate dehydrogenase (SDH) enzymes. These compounds present a potential route for developing new antifungal agents and SDH inhibitors, with applications in agriculture and disease control (Liu et al., 2020).

Anticancer Agents Targeting Tubulin Polymerization

N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)nicotinamides were synthesized and tested for their anticancer activity. These compounds showed the ability to inhibit tubulin polymerization and induced apoptosis, suggesting their utility as novel anticancer agents (Kamal et al., 2014).